Cas no 2010235-09-1 (2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol)
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol
- 2010235-09-1
- EN300-1794416
-
- Inchi: 1S/C8H17NO2/c1-8(9,6-10)4-7-2-3-11-5-7/h7,10H,2-6,9H2,1H3
- InChI Key: NMWOBYVPRDRYQJ-UHFFFAOYSA-N
- SMILES: O1CCC(C1)CC(C)(CO)N
Computed Properties
- Exact Mass: 159.125928785g/mol
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.5Ų
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794416-1g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-5g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 5g |
$3687.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-10g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 10g |
$5467.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-0.05g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-0.1g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-0.25g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-0.5g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-1.0g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1794416-2.5g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1794416-5.0g |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol |
2010235-09-1 | 5g |
$3687.0 | 2023-06-02 |
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol
Introduction to 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol (CAS No. 2010235-09-1)
2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol, identified by the CAS number 2010235-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a unique structural framework comprising an amino group, a methyl-substituted carbon, and an oxolan ring, exhibits promising properties that make it a valuable candidate for further investigation in drug development and therapeutic applications.
The molecular structure of 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol is characterized by its chiral center and the presence of a heterocyclic oxolan moiety, which contributes to its complex reactivity and potential biological interactions. The oxolan ring, a five-membered oxygen-containing heterocycle, is known for its stability and versatility in forming coordination complexes with metal ions, making it a key feature for applications in catalysis and material science. Additionally, the amino and methyl groups provide functional handles for further derivatization, enabling the synthesis of more complex molecules with tailored properties.
In recent years, there has been growing interest in the development of novel compounds with structural motifs similar to 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol due to their potential in modulating biological pathways. Research has shown that such compounds can interact with various enzymes and receptors, leading to effects that are relevant to treating inflammatory diseases, metabolic disorders, and even certain types of cancer. The oxolan ring, in particular, has been studied for its ability to enhance binding affinity and selectivity when incorporated into drug molecules.
One of the most compelling aspects of 2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol is its potential as a building block for more complex pharmacophores. The presence of multiple reactive sites allows for the introduction of additional functional groups through various chemical transformations, such as nucleophilic substitution, alkylation, or oxidation. These modifications can be strategically employed to optimize solubility, bioavailability, and metabolic stability, which are critical factors in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-amino-2-methyl-3-(oxolan-3-yloxy)propanalcohol with greater accuracy. Molecular docking studies have identified potential binding pockets in target proteins where this compound may exert its effects. These studies not only provide insights into the mechanism of action but also guide the design of analogs with improved efficacy and reduced side effects.
The synthesis of 2-amino--methyl--(oxolan--3--yloxy)propanalcohol (CAS No. 2010235--09--1) presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. These approaches align with the broader goal of making drug development more environmentally friendly while maintaining high yields and purity standards.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds containing oxolan rings due to their structural similarity to natural products known for their bioactivity. For instance, certain antibiotics and antiviral agents feature oxolan derivatives that contribute to their efficacy. By leveraging this structural motif, researchers aim to discover new drugs that can address unmet medical needs without causing significant adverse reactions.
In addition to its pharmaceutical applications, 2-amino--methyl--(oxolan--3--yloxy)propanalcohol (CAS No. 2010235--09--1) has shown promise in material science research. The ability of the oxolan ring to coordinate with metal ions makes it useful in designing catalysts for organic transformations. Such catalysts could streamline industrial processes by replacing traditional methods that require harsh conditions or generate hazardous byproducts.
The future direction of research on 2-amino--methyl--(oxolan--3--yloxy)propanalcohol will likely focus on expanding its applications through interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly. Furthermore, advances in synthetic methodologies will continue to enhance the accessibility of this compound for further exploration.
In conclusion,cas no2010235–09–1 2-amino–2-methyl–3–(oxolan–3–yl)propan–1–ol represents a fascinating compound with diverse potential applications across multiple scientific domains. Its unique structural features offer opportunities for innovation in drug design material science catalysis,and beyond making it an exciting subject for ongoing research efforts.
2010235-09-1 (2-amino-2-methyl-3-(oxolan-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)